Cas no 2034441-51-3 (4-[4-(pyridine-3-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-[4-(pyridine-3-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine
• CAS No: 2034441-51-3
• MF: C₁₅H₁₄F₃N₅O
• MW: 337.2998
• CID: 5351798
• Update Time: 2025-06-10

4-[4-(pyridine-3-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• pyridin-3-yl-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• pyridin-3-yl(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone
• 4-[4-(pyridine-3-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C15H14F3N5O/c16-15(17,18)12-8-13(21-10-20-12)22-4-6-23(7-5-22)14(24)11-2-1-3-19-9-11/h1-3,8-10H,4-7H2
• InChI Key： DQBZTFPXDVANPO-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C(=NC([H])=N1)N1C([H])([H])C([H])([H])N(C(C2=C([H])N=C([H])C([H])=C2[H])=O)C([H])([H])C1([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 439
• XLogP3: 1.4
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-[4-(pyridine-3-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine

Comprehensive Overview of 4-[4-(pyridine-3-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine (CAS No. 2034441-51-3)

In the realm of pharmaceutical and agrochemical research, 4-[4-(pyridine-3-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine (CAS No. 2034441-51-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine core and trifluoromethyl substitution, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's piperazine moiety, coupled with the pyridine-3-carbonyl group, contributes to its ability to interact with various biological targets. This makes it a promising candidate for the development of novel therapeutics, especially in areas such as kinase inhibition and central nervous system (CNS) disorders. Recent studies have highlighted its potential in addressing unmet medical needs, aligning with the growing demand for innovative treatments in neurodegenerative diseases and cancer.

From a synthetic chemistry perspective, 4-[4-(pyridine-3-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine exemplifies the importance of heterocyclic chemistry in modern drug design. The incorporation of a trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, key factors in optimizing pharmacokinetic profiles. These attributes are critical in the context of AI-driven drug discovery, where computational models prioritize molecules with favorable ADME (absorption, distribution, metabolism, and excretion) properties.

In agrochemical applications, this compound's pyrimidine scaffold has shown promise in the development of next-generation pesticides and herbicides. The trifluoromethyl group, known for its electron-withdrawing effects, can improve the efficacy of such products while minimizing environmental impact. This aligns with the global push toward sustainable agriculture and the reduction of harmful chemical residues in food chains.

The growing interest in CAS No. 2034441-51-3 is also reflected in its frequent appearance in patent literature and scientific databases. Researchers are actively exploring its derivatives to unlock new functionalities, particularly in the fields of medicinal chemistry and material science. For instance, its potential as a fluorescence probe or metal-organic framework (MOF) precursor is under investigation, showcasing its versatility beyond traditional applications.

As the scientific community continues to unravel the full potential of 4-[4-(pyridine-3-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine, collaborations between academia and industry are expected to accelerate its commercialization. With advancements in high-throughput screening and machine learning-assisted synthesis, the compound's role in addressing global health and environmental challenges is poised to expand significantly in the coming years.